Cas no 1167055-96-0 (7-chloro-4-(trifluoromethyl)-1H-indole)

• Product Name: 7-chloro-4-(trifluoromethyl)-1H-indole
• CAS No: 1167055-96-0
• MF: C₉H₅ClF₃N
• MW: 219.590911626816
• CID: 4561386
• PubChem ID: 53399613
• Update Time: 2024-11-03

7-chloro-4-(trifluoromethyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 7-chloro-4-(trifluoroMethyl)-
• 7-chloro-4-(trifluoromethyl)-1H-indole
• NYDLNXXLHYNGNZ-UHFFFAOYSA-N
• G73717
• SB15230
• DTXSID001283152
• 1167055-96-0

• MDL： MFCD11847069
• Inchi： 1S/C9H5ClF3N/c10-7-2-1-6(9(11,12)13)5-3-4-14-8(5)7/h1-4,14H
• InChI Key： NYDLNXXLHYNGNZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(F)(F)F)=CC=C2Cl)C=C1

Computed Properties

• Exact Mass: 219.0062613g/mol
• Monoisotopic Mass: 219.0062613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 15.8Ų